Cas no 604795-48-4 (Benzoxazole, 2-[[(3-methoxyphenyl)methyl]thio]- (9CI))

• Product Name: Benzoxazole, 2-[[(3-methoxyphenyl)methyl]thio]- (9CI)
• CAS No: 604795-48-4
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• CID: 1023249
• PubChem ID: 3858031
• Update Time: 2025-04-20

Benzoxazole, 2-[[(3-methoxyphenyl)methyl]thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[[(3-methoxyphenyl)methyl]thio]- (9CI)
• 2-[(3-Methoxybenzyl)sulfanyl]-1,3-benzoxazole
• 2-[(3-methoxyphenyl)methylsulfanyl]-1,3-benzoxazole
• AKOS003333917
• 2-(3-Methoxybenzylsulfanyl)benzoxazole
• STK478676
• 604795-48-4
• CHEMBL485448
• BENZOXAZOLE, 2-[[(3-METHOXYPHENYL)METHYL]THIO]-
• DB-274920
• 2-((3-methoxybenzyl)thio)benzo[d]oxazole

• Inchi： 1S/C15H13NO2S/c1-17-12-6-4-5-11(9-12)10-19-15-16-13-7-2-3-8-14(13)18-15/h2-9H,10H2,1H3
• InChI Key： MLJQPYSUOJIVOX-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 271.06669983g/mol
• Monoisotopic Mass: 271.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 60.6Ų